3,5-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzamide
• InChI: InChI=1S/C21H26N2O3/c1-23-10-4-5-16-11-15(6-7-20(16)23)8-9-22-21(24)17-12-18(25-2)14-19(13-17)26-3/h6-7,11-14H,4-5,8-10H2,1-3H3,(H,22,24)
• InChI Key: CRGJNOPSRKDAAU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)CCNC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• CAS No.: 946311-53-1

Description

The compound “3,5-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzamide” is a benzamide derivative with methoxy groups at the 3 and 5 positions of the benzene ring. It also has a tetrahydroquinoline group attached to the benzamide nitrogen through an ethyl linker.

Molecular Structure Analysis

The molecular structure of this compound would likely show the aromatic benzene ring with the methoxy groups at the 3 and 5 positions, the amide linkage, and the tetrahydroquinoline group.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electron-donating methoxy groups, the electron-withdrawing amide group, and the presence of the tetrahydroquinoline.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the methoxy groups could increase its solubility in organic solvents, while the amide group could allow for hydrogen bonding.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure to the compound, bind with high affinity to multiple receptors

Mode of Action

The exact mode of action of the compound is currently unknown. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may interact with its targets in a way that modulates these biological activities.

Biochemical Pathways

Indole derivatives have been found to exhibit a broad range of biological activities , suggesting that the compound may affect multiple biochemical pathways

Result of Action

Given the broad range of biological activities exhibited by indole derivatives , the compound may have diverse effects at the molecular and cellular level

Future Directions

Future research on this compound could involve determining its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity.